Cas no 2137818-18-7 (1-(4-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2137818-18-7
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 6290144
• PubChem ID: 165461000
• Update Time: 2025-10-23

1-(4-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid
• EN300-731577
• 2137818-18-7

• Inchi： 1S/C11H9N3O3/c1-7-5-14(13-10(7)11(16)17)9-4-8(6-15)2-3-12-9/h2-6H,1H3,(H,16,17)
• InChI Key： FXJVSQYHBCCHGV-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CN(C2C=C(C=O)C=CN=2)N=1)=O

Computed Properties

• Exact Mass: 231.06439116g/mol
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.1Ų

Additional information on 1-(4-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid

Introduction to 1-(4-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2137818-18-7)

1-(4-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid, identified by its CAS number 2137818-18-7, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole and pyridine families, featuring a unique structural framework that makes it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 1-(4-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid consists of a pyrazole core substituted with a formyl group at the 4-position of a pyridine ring and a methyl group at the 4-position of the pyrazole ring. This particular arrangement of functional groups imparts distinct chemical and biological properties, making it an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various biological pathways relevant to human diseases. The formylpyridin-2-yl moiety in this compound is particularly noteworthy, as it can serve as a key pharmacophore for interacting with biological targets. Formyl groups are known to participate in various chemical reactions, including condensation reactions with amines to form amides, which are common in drug molecules. Additionally, the presence of the methyl group at the 4-position of the pyrazole ring can influence the electronic properties and binding affinity of the compound.

One of the most compelling aspects of 1-(4-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid is its potential as a building block for synthesizing more complex derivatives. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in inflammatory and metabolic diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in the prostaglandin synthesis pathway. By modifying the substituents on the pyrazole and pyridine rings, scientists can fine-tune the pharmacological properties of these derivatives to enhance their efficacy and selectivity.

Recent advancements in computational chemistry have also facilitated the design of new analogs of 1-(4-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid based on virtual screening and molecular docking studies. These computational approaches allow researchers to predict the binding modes and interactions of potential drug candidates with biological targets, thereby accelerating the drug discovery process. Several studies have highlighted the use of such computational tools to identify novel inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases.

The synthesis of 1-(4-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid can be achieved through multiple routes, each offering distinct advantages depending on scalability and purity requirements. One common approach involves condensation reactions between appropriately substituted pyridine derivatives and hydrazine hydrate, followed by carboxylation at the 3-position of the pyrazole ring. Alternatively, multi-step synthetic sequences starting from commercially available precursors can be employed to construct the desired molecular framework.

In terms of applications, 1-(4-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid has been explored in several preclinical studies for its potential therapeutic effects. Its ability to modulate enzyme activity and interact with biological targets makes it a promising candidate for treating conditions such as pain, inflammation, and metabolic disorders. Additionally, its structural features allow for further derivatization to enhance pharmacokinetic properties, including solubility and bioavailability.

The chemical reactivity of 1-(4-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid is another area of interest for medicinal chemists. The formyl group at the 4-position of the pyridine ring can undergo nucleophilic addition reactions, enabling the formation of diverse derivatives such as Schiff bases and amides. These derivatives often exhibit enhanced biological activity compared to their parent compounds, making them valuable candidates for further development.

Future research directions involving 1-(4-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid may focus on exploring its potential in treating neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors and ion channels, offering new avenues for developing treatments for conditions such as epilepsy and depression. Furthermore, investigating its role in modulating immune responses could open up possibilities for applications in immunotherapy.

The versatility of 1-(4-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid as a scaffold for drug discovery underscores its importance in modern medicinal chemistry. Its unique structural features and reactivity profile make it an invaluable tool for developing novel therapeutic agents targeting a wide range of diseases. As research continues to uncover new biological functions and synthetic methodologies, this compound is likely to remain at the forefront of pharmaceutical innovation.